Cas no 56447-54-2 (4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid)

• Product Name: 4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid
• CAS No: 56447-54-2
• MF: C₇H₃Cl₂FO₄S
• MW: 273.065722703934
• MDL: MFCD06658273
• CID: 56958
• PubChem ID: 11184869
• Update Time: 2025-04-18

4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid
• 4-CHLORO-2-FLUORO-5-CHLOROSULFONYLBENZOIC ACID
• 4-chloro-5-chlorosulfonyl-2-fluorobenzoic acid
• 3-Chlorosulfonyl-4-chloro-6-fluorobenzoicacid
• 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoicacid
• 4-Chloro-2-Fluoro-5-(Chlorosulfonyl)benzoic Acid
• YMIBTQKARVYVLX-UHFFFAOYSA-N
• Fmoc-(R)-3-amino-4-(3-benzothienyl)butanoicacid
• 4-chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid, AldrichCPR
• DTXSID70458074
• 56447-54-2
• EN300-59758
• SCHEMBL3201757
• AKOS000132877
• J-515036
• Z361880970
• FT-0601424
• 4-chloro-5-chlorosulfonyl-2-fluoro-benzoic Acid
• AN-652/43420872
• SY180027
• CS-0157852
• 4-chloro-5-chlorosulphonyl-2-fluorobenzoic acid
• MFCD06658273
• A831051
• 4-Chloro-5-(chlorosulfonyl)-2-fluoro-benzoic acid
• DB-006763

• MDL： MFCD06658273
• Inchi： 1S/C7H3Cl2FO4S/c8-4-2-5(10)3(7(11)12)1-6(4)15(9,13)14/h1-2H,(H,11,12)
• InChI Key： YMIBTQKARVYVLX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=C1S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 271.91100
• Monoisotopic Mass: 271.9113133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 427.0±45.0 °C at 760 mmHg
• Flash Point: 212.0±28.7 °C
• Refractive Index: 1.581
• PSA: 79.82000
• LogP: 3.18560
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid Security Information

• Signal Word：Danger
• Hazard Statement： H314 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H314 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better